Cas no 1040668-40-3 (N-(2-bromophenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(2-bromophenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide
• CAS No: 1040668-40-3
• MF: C₁₇H₁₂Br₂N₂O₂S
• MW: 468.16238117218
• CID: 5385818
• Update Time: 2025-10-28

N-(2-bromophenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromophenyl)-2-[[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl]acetamide
• N-(2-bromophenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C17H12Br2N2O2S/c18-12-5-3-4-11(8-12)15-9-20-17(23-15)24-10-16(22)21-14-7-2-1-6-13(14)19/h1-9H,10H2,(H,21,22)
• InChI Key： WHISZPDBJBVVHZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Br)(=O)CSC1=NC=C(C2=CC=CC(Br)=C2)O1

Additional information on N-(2-bromophenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

Recent Advances in the Study of N-(2-bromophenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS: 1040668-40-3)

N-(2-bromophenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS: 1040668-40-3) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique oxazole-thioacetamide scaffold and brominated aromatic rings, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of N-(2-bromophenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the bromophenyl and oxazole moieties could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study employed molecular docking and in vitro assays to identify key structural features responsible for its activity.

Another significant development is the investigation of this compound's potential as an inhibitor of protein-protein interactions (PPIs) relevant to cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-(2-bromophenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide exhibited selective inhibition of the MDM2-p53 interaction, a critical target in oncology. The researchers utilized X-ray crystallography to reveal the compound's binding mode, providing insights for further optimization.

In addition to its therapeutic potential, recent studies have explored the compound's pharmacokinetic properties. A preclinical investigation published in European Journal of Pharmaceutical Sciences (2023) evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of N-(2-bromophenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide in rodent models. The results indicated moderate oral bioavailability and favorable tissue distribution, suggesting its suitability for further development as an oral therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of this compound. Current research efforts are directed toward addressing issues such as metabolic stability and selectivity. Collaborative projects between academic institutions and pharmaceutical companies are underway to develop next-generation analogs with improved drug-like properties. The compound's unique chemical structure continues to serve as a valuable scaffold for the design of novel bioactive molecules in chemical biology and drug discovery.